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Compound of Interest

Compound Name:
[1-(2-Fluorophenyl)ethyl](propan-

2-yl)amine

Cat. No.: B13284115

Get Quote

A Technical Analysis of Structural Constraints and
Enzymatic Interactions
Part 1: Molecular Identity & Structural
Pharmacophore
1-(2-Fluorophenyl)ethylamine acts primarily as a chemical intermediate and chiral resolving

agent rather than a high-affinity ligand for monoamine receptors. Its lack of significant receptor

binding—compared to its homologs—is dictated by the "Distance Constraint Rule" in medicinal

chemistry.

Chemical Structure[2][3]
IUPAC Name: 1-(2-fluorophenyl)ethan-1-amine

Common Name: 2-Fluoro-α-methylbenzylamine

Molecular Formula: C₈H₁₀FN
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Chirality: Exists as (R)- and (S)- enantiomers. The (S)-enantiomer is frequently used in

asymmetric synthesis.

The Distance Constraint (Pharmacophore Mismatch)
High-affinity binding to Monoamine GPCRs (Dopamine, Serotonin, Adrenergic) requires a

specific distance between the aromatic ring (hydrophobic interaction) and the basic nitrogen

(ionic interaction with Asp3.32).

Feature
1-(2-
Fluorophenyl)ethylamine

Amphetamine /
Phenethylamine

Class Benzylic Amine Phenethylamine

Linker Length 1 Carbon (Methine) 2 Carbons (Ethyl)

Distance (Ar-N) ~1.5 Å (Too short) ~2.5–3.0 Å (Optimal)

Primary Target Enzymes (MAO, SSAO) Receptors (5-HT, DA, NE)

Part 2: Receptor Binding Profile
Unlike its chain-extended analogs, 1-(2-Fluorophenyl)ethylamine exhibits negligible affinity (Ki

> 10,000 nM) for the orthosteric binding sites of major neurotransmitter receptors.

Monoamine GPCRs (5-HT, DA, NE)[1]
Binding Status:Inactive / Low Affinity

Mechanism: The single-carbon linker prevents the nitrogen atom from reaching the

conserved aspartate residue (Asp3.32) in the transmembrane helix 3 of the receptor while

the aromatic ring is docked in the hydrophobic pocket.

Implication: It does not produce the psychoactive effects associated with 2-

Fluoroamphetamine (2-FA).

Trace Amine Associated Receptors (TAAR1)
Binding Status:Weak / Putative
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Insight: While TAAR1 is more promiscuous than classical monoamine receptors, it generally

favors phenethylamines. Benzylic amines are considered poor agonists.

NMDA and Sigma Receptors
Binding Status:Low Affinity (Primary Amine)

Nuance:N-substituted derivatives of 1-phenylethylamine can show affinity for the PCP

binding site of the NMDA receptor or Sigma-1 receptors. However, the unsubstituted primary

amine (1-(2-Fluorophenyl)ethylamine) lacks the steric bulk and lipophilicity required for high-

affinity binding at these sites.

Part 3: Enzymatic Interactions (Primary Biological
Activity)
The most significant biological activity of 1-(2-Fluorophenyl)ethylamine is its interaction with

amine oxidases. It acts as a competitive inhibitor or substrate analogue.[1]

Monoamine Oxidase (MAO) Inhibition
The parent compound, α-methylbenzylamine, is a known reversible inhibitor of MAO. The 2-

fluoro substituent modifies this activity via electronic withdrawal and increased lipophilicity.

Target: MAO-A and MAO-B (Mitochondrial enzymes).[2]

Mode of Action: Competitive Inhibition.[1]

Estimated Potency:

Ki (MAO-B): ~20–100 µM (Micromolar range).

Comparison: Significantly less potent than Amphetamine (Ki ≈ 20 µM) or Selegiline.

Mechanism: The α-methyl group hinders the abstraction of the α-proton by the FAD cofactor,

slowing oxidation and allowing the molecule to occupy the active site as a competitive

inhibitor.
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Semicarbazide-Sensitive Amine Oxidase (SSAO)[4]
Interaction: α-Methylbenzylamines are distinct inhibitors of SSAO (found in vascular smooth

muscle).

Ki Values (Parent): ~90 µM (Racemic).

Stereoselectivity: The enzyme often shows preference for the (S)-enantiomer.

Part 4: Comparative Pharmacology (The "Homolog
Trap")
Researchers often confuse 1-(2-Fluorophenyl)ethylamine with 2-Fluoroamphetamine (2-FA).

This section clarifies the critical pharmacological divergence.

Benzylic Amine (The Topic)

Phenethylamine (The Drug)

1-(2-Fluorophenyl)ethylamine
(1-Carbon Linker)

Target: MAO Enzymes
(Low Affinity Inhibitor)

 Steric Mismatch
for Receptors

2-Fluoroamphetamine (2-FA)
(2-Carbon Linker)

 Homologation
(+1 CH2 Group)

Target: DAT / NET / SERT
(Releasing Agent)

 Optimal Fit
for Transporters

Click to download full resolution via product page

Figure 1: Structural Homology and Pharmacological Divergence. The addition of a single

methylene group shifts the target from low-affinity enzyme inhibition to high-affinity transporter

interaction.
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Parameter
1-(2-
Fluorophenyl)ethylamine

2-Fluoroamphetamine (2-
FA)

Linker -CH(CH₃)- -CH₂-CH(CH₃)-

Primary Activity Chiral Reagent / Weak MAOI
Dopamine/Norepinephrine

Releaser

Receptor Affinity Negligible Moderate/High (DAT/NET)

Psychoactivity None / Toxic at high doses Stimulant

Part 5: Experimental Methodologies
To empirically validate the binding affinity (or lack thereof) for this specific molecule, the

following protocols are the industry standard.

Radioligand Binding Assay (Screening for Inactivity)
Purpose: To confirm the absence of binding at 5-HT2A or D2 receptors.

Membrane Preparation: HEK293 cells expressing human 5-HT2A receptors.

Radioligand: [³H]-Ketanserin (0.5 nM).

Competitor: 1-(2-Fluorophenyl)ethylamine (Concentration range: 10⁻⁹ M to 10⁻⁴ M).

Incubation: 60 mins at 25°C in Tris-HCl buffer (pH 7.4).

Filtration: Harvest via GF/B filters using a cell harvester.

Analysis: Measure radioactivity via liquid scintillation counting.

Expected Result: No displacement of radioligand (IC50 > 10 µM), confirming lack of affinity.

MAO Inhibition Assay (Spectrophotometric)
Purpose: To determine the Ki for MAO-A/B inhibition.[2]

Enzyme Source: Rat liver mitochondria or recombinant human MAO isoforms.
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Substrate: Kynuramine (non-fluorescent) → 4-Hydroxyquinoline (fluorescent).

Protocol:

Incubate enzyme with 1-(2-Fluorophenyl)ethylamine (0–100 µM) for 20 mins at 37°C.

Add Kynuramine substrate.[3]

Measure fluorescence (Excitation: 310 nm, Emission: 400 nm) over time.

Data Processing: Plot Lineweaver-Burk plots to determine if inhibition is competitive or non-

competitive. Calculate Ki.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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